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Compound of Interest

Compound Name: 1-Benzylpiperazin-2-one

Cat. No.: B112824

An In-depth Technical Guide to the Chemical Properties of 1-Benzylpiperazin-2-one

Abstract

This technical guide provides a comprehensive overview of the core chemical properties of 1-
Benzylpiperazin-2-one (CAS No: 59702-21-5), a heterocyclic compound of significant interest
in medicinal chemistry and drug development. As a key structural motif, the benzylpiperazinone
scaffold serves as a versatile building block for the synthesis of a wide range of biologically
active molecules. This document details its molecular structure, physicochemical properties,
synthesis, spectroscopic characterization, reactivity, and stability. The content is tailored for
researchers, scientists, and drug development professionals, offering field-proven insights and
detailed experimental protocols to support further investigation and application of this
compound.

Introduction and Significance

1-Benzylpiperazin-2-one is a derivative of piperazinone, featuring a benzyl group attached to
the nitrogen atom at position 1. The piperazine ring is a privileged scaffold in medicinal
chemistry, appearing in numerous approved drugs due to its ability to modulate
physicochemical properties such as solubility and basicity, and to interact with various
biological targets. The addition of the amide functionality in the piperazin-2-one core introduces
a rigidifying element and a hydrogen bond acceptor, while the N-benzyl group provides a
lipophilic domain and a site for further functionalization.

The primary significance of this molecule lies in its utility as a synthetic intermediate. Its
structure is a common feature in compounds targeting the central nervous system (CNS). For
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instance, derivatives have been explored in the development of novel cognition-enhancing
agents.[1] Understanding the fundamental chemical properties of 1-Benzylpiperazin-2-one is
therefore crucial for designing and synthesizing new chemical entities with desired
pharmacological profiles.

Molecular Structure and Physicochemical

Properties
Chemical Structure Analysis

The structure of 1-Benzylpiperazin-2-one consists of a six-membered piperazinone ring N-
substituted with a benzyl group. The molecule possesses a tertiary amine, a lactam (cyclic
amide), and an aromatic ring. These functional groups dictate its chemical behavior and
physical properties.
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Preparation

Piperazin-2-one Benzyl Chloride

Base (e.g., K2CO3)

Solvent (e.g., Acetonitrile)

Reaction

Combine reactants in solvent

Heat under reflux
(e.g., 80°C, 12-24h)

Work-up &

Filter solids

Concentrate filtrate
(Rotary Evaporation)

Purify via Column Chromatography
(Silica gel, EtOAc/Hexane)

Purification

Characterize Product
(NMR, MS, IR)

1-Benzylpiperazin-2-one
(Final Product)
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1-Benzylpiperazin-2-one

(Core Scaffold)

Synthetic ChemistrySynthetic Chemistry Synthetic Chemistry

Point$ of Diversification
A4
Modification of Benzyl Ring Replacement of Benzyl Group
(Substitution at ortho, meta, para) (Other aryl/heteroaryl groups)

Library of Novel Derivatives

Modification at N4
(Alkylation, Acylation,
Reductive Amination)

Pharmacology

Biological Screening
(e.g., Receptor Binding Assays,
Enzyme Inhibition)

Lead Compound Identification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [1-Benzylpiperazin-2-one chemical properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112824#1-benzylpiperazin-2-one-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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